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Compound of Interest

Compound Name: N4-Aminocytidine

CAS No.: 57294-74-3

Cat. No.: B1253009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N4-Aminocytidine (N4-AC) is a potent nucleoside analog that serves as a powerful tool for

inducing and quantifying mutations in a variety of biological systems. Its specific mechanism of

action, primarily causing A:T to G:C transition mutations, makes it a valuable reagent for

studies in genetics, antiviral research, and cancer biology. This document provides detailed

application notes and experimental protocols for the use of N4-Aminocytidine in quantifying

mutation frequency.

N4-Aminocytidine is a cytidine analog that can be metabolized by cells and incorporated into

nucleic acids. The mutagenic activity of N4-AC stems from the tautomerization of the N4-

aminocytosine base, which allows it to ambiguously base-pair during DNA replication.[1][2] This

leads to the specific induction of A:T to G:C transitions, providing a focused method for

studying the consequences of this type of mutation.[3] The mutagenic potency of N4-
aminocytidine has been reported to be significantly higher than other analogs like N4-amino-

2'-deoxycytidine and N4-hydroxycytidine in bacterial systems.[4]
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Data Presentation
The quantitative data available for N4-Aminocytidine-induced mutagenesis is summarized

below. These tables provide a basis for comparison and experimental design.

Table 1: Incorporation and Mutagenic Efficiency of N4-Aminocytidine and its Analogs

Parameter Organism/System Value Reference

Incorporation of

[3H]N4-

aminodeoxycytidine

into DNA

Escherichia coli
0.01% to 0.07% of

total nucleosides
[1][5]

Relationship between

N4-aminocytosine

content in DNA and

mutation frequency

Escherichia coli Linear [1]

In vitro incorporation

rate of N4-

aminodeoxycytidine

5'-triphosphate

(dCamTP) relative to

dCTP by E. coli DNA

polymerase I

In vitro 1/2 [3]

In vitro incorporation

rate of dCamTP

relative to dTTP by E.

coli DNA polymerase I

In vitro 1/30 [3]

Mutagenic potency

relative to N4-amino-

2'-deoxycytidine

Bacteria and Phage ~100-fold greater [4]

Mutagenic potency

relative to N4-

hydroxycytidine

Bacteria and Phage >100-fold greater [4]
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Signaling Pathways and Experimental Workflows
To visualize the underlying mechanisms and experimental procedures, the following diagrams

are provided.
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Caption: Metabolic activation and mutagenic mechanism of N4-Aminocytidine.
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Caption: Experimental workflow for quantifying N4-AC induced mutation frequency.

Experimental Protocols
Protocol 1: Quantifying N4-Aminocytidine-Induced
Mutation Frequency in E. coli using a Reversion Assay
This protocol is adapted from studies on N4-AC mutagenesis in Escherichia coli.
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Materials:

E. coli strain with a selectable marker (e.g., WP2 trp for tryptophan reversion)

Luria-Bertani (LB) broth and agar plates

Minimal glucose medium (M9) agar plates

N4-Aminocytidine (N4-AC)

Phosphate-buffered saline (PBS)

Spectrophotometer

Incubator at 37°C

Shaker

Procedure:

Culture Preparation: Inoculate a single colony of E. coli into 5 mL of LB broth and grow

overnight at 37°C with shaking.

Sub-culturing: The next day, dilute the overnight culture into fresh LB broth to an initial optical

density at 600 nm (OD600) of approximately 0.05.

Growth to Exponential Phase: Incubate the culture at 37°C with shaking until it reaches the

exponential growth phase (OD600 of ~0.4-0.6).

N4-AC Treatment: Add N4-AC to the culture to a final concentration of 10 µM. An untreated

culture should be maintained as a negative control.

Incubation: Incubate the treated and control cultures for a period equivalent to one cell

generation.

Cell Harvesting and Washing: Harvest the cells by centrifugation, wash twice with PBS to

remove residual N4-AC, and resuspend in PBS.
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Plating for Viable Count: Prepare serial dilutions of the cell suspension in PBS and plate onto

LB agar to determine the total number of viable cells.

Plating for Mutant Selection: Plate a known volume of the undiluted cell suspension onto

minimal glucose agar plates (lacking tryptophan for the WP2 trp strain) to select for revertant

(mutant) colonies.

Incubation and Colony Counting: Incubate all plates at 37°C for 24-48 hours. Count the

colonies on both the LB and minimal agar plates.

Calculation of Mutation Frequency:

Mutation Frequency = (Number of revertant colonies / Volume plated on selective medium)

/ (Number of viable colonies / Volume plated on non-selective medium × Dilution factor)

Protocol 2: Quantifying N4-Aminocytidine-Induced
Mutation Frequency in Mammalian Cells using the
Ouabain Resistance Assay
This protocol provides a framework for using N4-AC to induce mutations in mammalian cells,

with ouabain resistance as the selectable phenotype.

Materials:

Mammalian cell line sensitive to ouabain (e.g., CHO, V79)

Complete cell culture medium (e.g., DMEM with 10% FBS)

N4-Aminocytidine (N4-AC)

Ouabain

Phosphate-buffered saline (PBS)

Trypsin-EDTA

Cell culture dishes
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Incubator at 37°C with 5% CO2

Hemocytometer or automated cell counter

Procedure:

Cell Seeding: Seed cells at a density that allows for exponential growth for the duration of

the treatment and expression period.

N4-AC Treatment: Once the cells have adhered, replace the medium with fresh medium

containing the desired concentration of N4-AC. A range of concentrations should be tested to

determine the optimal balance between mutagenicity and cytotoxicity. Include an untreated

control.

Treatment Incubation: Incubate the cells with N4-AC for a defined period (e.g., 24-48 hours).

Removal of N4-AC: After the treatment period, remove the N4-AC-containing medium, wash

the cells twice with PBS, and add fresh complete medium.

Mutation Expression: Culture the cells for a period that allows for the expression of the

mutant phenotype (typically 2-3 population doublings). This may require sub-culturing the

cells.

Plating for Viable Count: Trypsinize the cells and plate a low number of cells (e.g., 200-500)

in non-selective medium to determine the plating efficiency (a measure of cell viability).

Plating for Mutant Selection: In parallel, plate a high number of cells (e.g., 1 x 10^5 to 1 x

10^6) in medium containing a pre-determined selective concentration of ouabain.

Selection and Colony Formation: Incubate the plates for 10-14 days, allowing for the

formation of ouabain-resistant colonies. The medium should be changed every 3-4 days.

Colony Staining and Counting: After the incubation period, fix and stain the colonies (e.g.,

with crystal violet) and count the number of colonies on both the selective and non-selective

plates.

Calculation of Mutation Frequency:
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Plating Efficiency = (Number of colonies on non-selective plates / Number of cells seeded)

× 100

Mutation Frequency = (Number of ouabain-resistant colonies) / (Number of cells seeded

for selection × Plating Efficiency)

Concluding Remarks
N4-Aminocytidine is a highly effective mutagen for inducing A:T to G:C transitions. The

protocols provided herein offer robust methods for quantifying the frequency of these mutations

in both prokaryotic and eukaryotic systems. The specific experimental conditions, such as N4-

AC concentration and treatment duration, may require optimization depending on the cell type

and experimental goals. By carefully controlling these parameters and using appropriate

selection strategies, researchers can effectively utilize N4-AC to investigate the impact of

transition mutations in their systems of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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